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Compound of Interest
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Cat. No.: B608404 Get Quote

This guide provides a comprehensive comparison of the protein tyrosine phosphatase 1B

(PTP1B) inhibitor, KY-226, with other notable alternatives. It is designed for researchers,

scientists, and drug development professionals, offering objective comparisons supported by

experimental data to aid in the evaluation of PTP1B inhibitors for therapeutic development.

Introduction to PTP1B as a Therapeutic Target
Protein tyrosine phosphatase 1B (PTP1B) is a key enzyme that negatively regulates insulin

and leptin signaling pathways.[1][2] It does so by dephosphorylating the insulin receptor (IR),

its substrates (like IRS-1), and the leptin receptor-associated kinase, JAK2.[3][4][5]

Consequently, inhibition of PTP1B is considered a promising therapeutic strategy for treating

type 2 diabetes and obesity.[1][6] An effective PTP1B inhibitor is expected to enhance insulin

and leptin sensitivity, leading to improved glucose homeostasis and potential weight reduction.

Comparative Analysis of PTP1B Inhibitors
KY-226 is a potent, selective, and orally active allosteric inhibitor of PTP1B.[7] This guide

compares its performance with three other PTP1B inhibitors: Trodusquemine (MSI-1436),

DPM-1001, and Ertiprotafib. These compounds were selected based on their different

mechanisms of action, stages of development, and available data.

Data Presentation
The following tables summarize the key quantitative data for KY-226 and its comparators.
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Table 1: In Vitro Biochemical Comparison of PTP1B Inhibitors

Feature KY-226
Trodusquemin
e (MSI-1436)

DPM-1001 Ertiprotafib

IC50 Value
0.25 - 0.28 µM[7]

[8][9]
~1 µM[10][11]

100 nM (after 30

min pre-

incubation)[1][12]

1.6 - 29 µM

(assay

dependent)[5]

[13]

Mechanism
Allosteric, Non-

competitive[7][8]

Allosteric, Non-

competitive[10]

[11]

Allosteric, Non-

competitive[1]

[12]

Non-

competitive[14]

Selectivity

Selective, no

PPARγ agonist

activity[7][8]

~200-fold

selective over

TCPTP[11]

Selective over

TCPTP[12]

Also inhibits IKK-

β (IC50: 400 nM)

and is a dual

PPARα/β agonist

(EC50: ~1 µM)

[13][15]

Oral

Bioavailability
Orally active[7]

Not orally

bioavailable

Orally

bioavailable[1]

[12]

N/A

Table 2: Summary of In Vivo Effects of PTP1B Inhibitors in Preclinical Models
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Feature KY-226
Trodusquemin
e (MSI-1436)

DPM-1001 Ertiprotafib

Animal Model(s)

db/db mice,

High-fat diet-

induced obese

mice[8][9]

Diet-induced

obese mice,

ob/ob mice,

db/db mice[10]

Diet-induced

obese mice[1]

[12]

fa/fa rats, ob/ob

mice[13][16]

Effect on Body

Weight

Decreased body

weight gain and

fat volume[8][9]

Causes fat-

specific weight

loss[11]

Leads to ~5%

decrease in body

weight[1]

No significant

change in body

weight

Effect on

Glucose

Reduced plasma

glucose and

HbA1c; improved

glucose

tolerance[7][9]

Rescues

hyperglycemia[1

0]

Improved

glucose

tolerance and

insulin

sensitivity[1]

Normalized

plasma glucose

and insulin

levels[15][16]

Effect on Lipids
Reduced plasma

triglycerides[9]
N/A

Reduced

triglyceride and

free fatty acid

levels[13]

Reduced

triglyceride and

free fatty acid

levels[13]

Signaling Effects

Increased pIR

and pAkt in

liver/muscle;

increased

pSTAT3 in

hypothalamus[7]

[8]

Enhances insulin

signaling[10]

Enhanced insulin

and leptin

signaling[12]

N/A

Mandatory Visualization
The diagrams below illustrate key biological and experimental frameworks relevant to the

validation of PTP1B inhibitors.
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Caption: PTP1B negatively regulates insulin and leptin signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608404#validating-the-ptp1b-inhibitory-activity-of-ky-
226]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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